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Compound of Interest

Compound Name: Alpha-Estradiol-d3

Cat. No.: B15615169 Get Quote

Alpha-Estradiol-d3: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides an in-depth overview of Alpha-Estradiol-d3 (17α-Estradiol-d3), a

critical tool for researchers, scientists, and drug development professionals. This document

outlines its core properties, primary applications in quantitative research, detailed experimental

protocols, and relevant biological pathways.

Introduction to Alpha-Estradiol-d3
Alpha-Estradiol-d3 is the deuterium-labeled form of Alpha-Estradiol (17α-estradiol), a natural,

weak estrogen and an epimer of the more potent 17β-estradiol. The incorporation of three

deuterium atoms creates a stable isotope-labeled compound with a higher molecular weight

than its endogenous counterpart. This key characteristic makes it an ideal internal standard for

quantitative analysis in mass spectrometry-based assays.[1] Its primary utility lies in its ability to

mimic the analytical behavior of the unlabeled analyte (Alpha-Estradiol or other estrogens)

throughout sample preparation and analysis, thereby correcting for variations and improving

the accuracy and precision of quantification.
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A summary of the key physicochemical properties of Alpha-Estradiol-d3 is presented in the

table below.

Property Value

Synonyms Alfatradiol-d3, Epiestradiol-d3, 17α-Estradiol-d3

Molecular Formula C₁₈H₂₁D₃O₂

Molecular Weight 275.4 g/mol

CAS Number 53866-33-4 (for d2 labeled)

Appearance White to off-white solid

Primary Application Internal Standard for GC-MS and LC-MS/MS

Primary Use in Research: Internal Standard in Mass
Spectrometry
Alpha-Estradiol-d3 is predominantly used as an internal standard in quantitative analytical

methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas

chromatography-mass spectrometry (GC-MS).[1] The core principle of using an internal

standard is to add a known quantity of a compound that is chemically and physically similar to

the analyte of interest to all samples, calibrators, and quality controls. This allows for the

correction of variability that can occur during sample preparation, injection, and ionization.

Quantitative Data for Mass Spectrometry
The following table summarizes key quantitative parameters for the use of Alpha-Estradiol-d3
as an internal standard in LC-MS/MS analysis.
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Parameter
Analyte (17α-
Estradiol)

Internal
Standard
(Alpha-
Estradiol-d3)

Ionization
Mode

Reference

Precursor Ion

(Q1) m/z
255.0 258.5 ESI+ [1]

Product Ion (Q3)

m/z
158.9 158.9 ESI+ [1]

Precursor Ion

(Q1) m/z
271 274 ESI- [2]

Product Ion (Q3)

m/z
Not Specified Not Specified ESI- [2]

Limit of

Quantification

(LOQ)

1.49 µg/L (in

capacitating

medium)

N/A ESI+ [1]

Recovery
91.3% - 98.5%

(for αE2)
Not Specified ESI+ [1]

Recovery

(general

estradiol)

86.3% - 93.2% Not Specified ESI- [2]

Experimental Protocols
Experimental Workflow for Internal Standard Use
The general workflow for utilizing Alpha-Estradiol-d3 as an internal standard in a quantitative

bioanalytical method is depicted below.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Serum, Plasma)

Spike with Alpha-Estradiol-d3

Extraction (SPE or LLE)

Evaporation to Dryness

Reconstitution

Injection into LC-MS/MS

Chromatographic Separation

Mass Spectrometric Detection (MRM)

Peak Integration

Calculate Analyte/IS Ratio

Quantification via Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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